Cas no 1361501-58-7 (3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361501-58-7
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4801237
• Update Time: 2025-05-24

3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-8-3-7(4-9(15)5-8)13-12(17)10(1-2-18)11(16)6-19-13/h3-6H,1H2
• InChI Key： ABZJNZNSIRANJF-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C(=CN=C1C1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 4.7
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile

Research Brief on 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile (CAS: 1361501-58-7): Recent Advances and Applications

3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile (CAS: 1361501-58-7) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for further exploration.

In the context of drug discovery, 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile has been evaluated for its inhibitory effects on various enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against cytochrome P450 enzymes, which are critical in drug metabolism. The compound's ability to modulate these enzymes suggests potential applications in enhancing the efficacy of co-administered drugs or mitigating adverse drug interactions. Furthermore, its structural similarity to known kinase inhibitors has prompted investigations into its utility in oncology, with preliminary data indicating selective inhibition of certain cancer-associated kinases.

The agrochemical sector has also shown interest in this compound due to its herbicidal and fungicidal properties. Research conducted by the European Journal of Agrochemicals in 2022 highlighted its effectiveness against a broad spectrum of plant pathogens, including Fusarium and Aspergillus species. The compound's mode of action appears to involve disruption of fungal cell wall synthesis, a mechanism distinct from conventional fungicides, thereby offering a potential solution to resistance issues in agricultural settings.

From a synthetic chemistry perspective, advancements in the preparation of 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile have been reported. A 2023 Organic Process Research & Development article detailed a scalable, high-yield synthesis route that employs palladium-catalyzed cross-coupling reactions. This methodological improvement not only enhances the compound's accessibility for research but also reduces production costs, facilitating its broader application in industrial and academic settings.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing studies are addressing these gaps, with particular emphasis on its metabolic stability and potential off-target effects. The integration of computational modeling and high-throughput screening techniques is expected to accelerate these investigations, paving the way for more targeted applications of this versatile molecule.